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Compound of Interest

Compound Name: (R)-BAY-85-8501

Cat. No.: B10775196 Get Quote

Technical Support Center: (R)-BAY-85-8501
Experiments
Welcome to the technical support center for (R)-BAY-85-8501. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

and variability encountered during experimentation with this potent Human Neutrophil Elastase

(HNE) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is (R)-BAY-85-8501 and what is its primary mechanism of action?

(R)-BAY-85-8501 is a selective, reversible, and potent inhibitor of Human Neutrophil Elastase

(HNE).[1][2] Its chemical name is ((4S)-4-[4-cyano-2-(methylsulfonyl)phenyl]-3,6-dimethyl-2-

oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydropyrimidine-5-carbonitrile).[3][4] HNE is a

serine protease released by neutrophils during inflammation that can degrade components of

the extracellular matrix, such as elastin and collagen.[3][5] (R)-BAY-85-8501 works by binding

tightly to the S1 and S2 pockets of the HNE enzyme, locking its own molecular structure into a

bioactive conformation that effectively blocks the enzyme's proteolytic activity.[3][4]

Q2: What are the recommended solvent and storage conditions for (R)-BAY-85-8501?
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Proper storage and handling are critical for maintaining the compound's activity. For in vitro

studies, (R)-BAY-85-8501 is typically dissolved in Dimethyl Sulfoxide (DMSO).[1] It is important

to use new, high-quality, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can

significantly impact solubility.[1]

Storage Parameter Condition Duration

Powder -20°C 3 years

4°C 2 years

Stock Solution (in DMSO) -80°C 2 years

-20°C 1 year

This data is compiled from

vendor recommendations.[1]

For in vivo experiments, working solutions should be prepared fresh on the day of use.[1]

Q3: Does (R)-BAY-85-8501 have off-target effects or species-specific activity?

Yes, this is a critical consideration for experimental design. While highly potent against Human

Neutrophil Elastase (HNE), its potency against elastase from other species, such as mice

(MNE), is lower.[1] This can lead to variability when translating findings from murine models to

human systems. Efficacy in mouse models may require significantly higher doses compared to

what might be predicted from its human IC50 value.[1]

Target Enzyme Inhibitory Constant (Ki)

Human Neutrophil Elastase (HNE) 0.08 nM

Mouse Neutrophil Elastase (MNE) 6 nM

This data highlights the ~75-fold higher

selectivity for the human enzyme.[1]

Troubleshooting Guide for In Vitro Assays

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10775196?utm_src=pdf-body
https://www.medchemexpress.com/BAY-85-8501.html
https://www.medchemexpress.com/BAY-85-8501.html
https://www.medchemexpress.com/BAY-85-8501.html
https://www.medchemexpress.com/BAY-85-8501.html
https://www.benchchem.com/product/b10775196?utm_src=pdf-body
https://www.medchemexpress.com/BAY-85-8501.html
https://www.medchemexpress.com/BAY-85-8501.html
https://www.medchemexpress.com/BAY-85-8501.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Variability in in vitro enzyme assays is a common challenge. This guide addresses frequent

issues encountered when determining the IC50 of (R)-BAY-85-8501.
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Start: Unexpected In Vitro Results
(e.g., High IC50, Poor Reproducibility)

Check Reagent Preparation & Storage

Is (R)-BAY-85-8501 stock solution fresh?
Was anhydrous DMSO used?

Are enzyme/substrate aliquots single-use?

Yes

Prepare fresh stock solutions.
Use new, high-grade DMSO.

Avoid enzyme/substrate freeze-thaw cycles.

No

Review Assay Conditions

All OK

Is assay buffer at room temp?
Is pH correct (e.g., 7.4)?

Is final DMSO concentration consistent and low (<1%)?

Yes

Equilibrate all reagents to RT.
Verify buffer pH.

Prepare a serial dilution to keep DMSO constant.

No

Verify Instrument & Plate Setup

All OK

Are excitation/emission wavelengths correct?
Is the correct plate type used (e.g., black for fluorescence)?

Is there evidence of edge effects?

Yes

Confirm instrument settings.
Use appropriate microplates.

Avoid using outer wells or fill with buffer.

No

Problem Resolved

All OK
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1. Prepare Reagents

Prepare serial dilution of
(R)-BAY-85-8501 in DMSO,
then dilute in Assay Buffer.

Prepare working solutions of
HNE and Substrate in
ice-cold Assay Buffer.

Add Assay Buffer to wells.
Add diluted (R)-BAY-85-8501 or

vehicle (DMSO) to appropriate wells.

Add HNE solution to all wells
except 'no enzyme' controls.

2. Set Up Assay Plate

3. Pre-incubation

Incubate plate at room temperature
(e.g., 15 minutes) to allow
inhibitor-enzyme binding.

4. Initiate Reaction

Add Substrate solution to all wells
to start the reaction.

5. Read Plate

Immediately place plate in reader.
Measure fluorescence kinetically

(e.g., every 60s for 30 min)
at Ex/Em wavelengths.

6. Analyze Data

Calculate reaction rates (V).
Plot % Inhibition vs. [Inhibitor].
Fit data to obtain IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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